![molecular formula C18H18N2O4 B187220 1,1,3-Trimethyl-5-nitro-3-(4-nitrophenyl)indane CAS No. 86126-32-1](/img/structure/B187220.png)
1,1,3-Trimethyl-5-nitro-3-(4-nitrophenyl)indane
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Overview
Description
1,1,3-Trimethyl-5-nitro-3-(4-nitrophenyl)indane, also known as TMI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TMI is a yellow crystalline powder that is synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of 1,1,3-Trimethyl-5-nitro-3-(4-nitrophenyl)indane as a fluorescent probe for NO detection involves the reaction of this compound with NO to produce a highly fluorescent product. As a photosensitizer in PDT, this compound absorbs light and produces reactive oxygen species (ROS) that can induce cell death in cancer cells. The mechanism of action of this compound as a precursor for the synthesis of other organic compounds involves the modification of the this compound molecule to produce new compounds with different properties.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and minimal side effects in biological systems. In vitro studies have shown that this compound can selectively detect NO in the presence of other reactive oxygen species. In vivo studies have shown that this compound can be used as a photosensitizer in PDT to induce cell death in cancer cells. Additionally, this compound has been shown to have antioxidant properties and can protect against oxidative stress in biological systems.
Advantages and Limitations for Lab Experiments
The advantages of using 1,1,3-Trimethyl-5-nitro-3-(4-nitrophenyl)indane in lab experiments include its high purity, low toxicity, and minimal side effects. This compound is also relatively easy to synthesize and can be produced in large quantities. The limitations of using this compound in lab experiments include its high cost and limited availability.
Future Directions
There are several future directions for research on 1,1,3-Trimethyl-5-nitro-3-(4-nitrophenyl)indane. One area of research is the development of new fluorescent probes for the detection of NO in biological systems. Another area of research is the optimization of this compound as a photosensitizer in PDT for the treatment of cancer. Additionally, research can be conducted on the modification of the this compound molecule to produce new compounds with different properties and potential applications in various fields of scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of this compound involves a multi-step process that has been optimized to produce high yields of this compound with high purity. This compound has shown potential applications as a fluorescent probe for NO detection, a photosensitizer in PDT for the treatment of cancer, and a precursor for the synthesis of other organic compounds. This compound has low toxicity and minimal side effects in biological systems, making it a promising candidate for further research.
Synthesis Methods
The synthesis of 1,1,3-Trimethyl-5-nitro-3-(4-nitrophenyl)indane involves a multi-step process that requires several chemical reactions. The first step involves the preparation of 3-nitrobenzaldehyde, which is then reacted with 1,1,3-trimethylindan-5-ol to produce this compound. The final product is then purified through recrystallization. This synthesis method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
1,1,3-Trimethyl-5-nitro-3-(4-nitrophenyl)indane has shown potential applications in various fields of scientific research. It has been used as a fluorescent probe for the detection of nitric oxide (NO) in biological systems. This compound has also been used as a photosensitizer in photodynamic therapy (PDT) for the treatment of cancer. Additionally, this compound has been used as a precursor for the synthesis of other organic compounds.
properties
IUPAC Name |
1,1,3-trimethyl-5-nitro-3-(4-nitrophenyl)-2H-indene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4/c1-17(2)11-18(3,12-4-6-13(7-5-12)19(21)22)16-10-14(20(23)24)8-9-15(16)17/h4-10H,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHKLAJJDZRIGFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C2=C1C=CC(=C2)[N+](=O)[O-])(C)C3=CC=C(C=C3)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10385335 |
Source
|
Record name | 1,1,3-trimethyl-5-nitro-3-(4-nitrophenyl)indane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10385335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.3 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86126-32-1 |
Source
|
Record name | 1,1,3-trimethyl-5-nitro-3-(4-nitrophenyl)indane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10385335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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